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Compound of Interest

Compound Name: MSC-1186

Cat. No.: B15607410

This guide provides crucial safety and logistical information for the handling and disposal of
MSC-1186, a highly selective and potent pan-SRPK inhibitor. The content is tailored for
researchers, scientists, and drug development professionals to ensure the safe execution of
laboratory procedures involving this compound. As MSC-1186 is a potent bioactive molecule,
all handling should be performed with rigorous adherence to safety protocols to minimize
exposure risk.

Compound Data and Properties

While a specific Safety Data Sheet (SDS) for MSC-1186 is not publicly available, the following
guantitative data has been compiled from technical information sheets. This information is
critical for risk assessment and experimental planning.
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Property Value

Target(s) SRPK1/ SRPK2 / SRPK3
Molecular Formula C20H18CIFN6O2S
Molecular Weight 461.90 g/mol

In Vitro Potency (ICso)

SRPKZ1: 2.7 nM, SRPK2: 81 nM, SRPK3: 0.59
nM[1]

Cellular Potency (ECso in HEK293T)

SRPK1: 98 nM, SRPKS3: 40 nM[1]

Recommended Cell Assay Concentration

Up to 1 uM[2][3]

Storage Conditions

Store solid at -20°C. For stock solutions, store at
-80°C for up to 6 months or -20°C for up to 1
month. Aliquoting is recommended to avoid

freeze-thaw cycles.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory

exposure to MSC-1186. The following table outlines the required PPE for various laboratory

tasks involving this compound.
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Task Category Required Personal Protective Equipment

) « Primary: Standard laboratory coat, safety
General Laboratory Work (Low Concentration . , o
) glasses with side shields, nitrile gloves, closed-
Solutions)
toe shoes.

* Primary: Disposable lab coat or gown,
chemical splash goggles, double-gloving
(nitrile), closed-toe shoes.s Secondary/Task-
Handling of Powders/Solids (e.g., Weighing) Specific: Use of a certified chemical fume hood
or ventilated balance enclosure is mandatory. A
respirator may be required based on risk

assessment.

« Primary: Chemical-resistant apron over a lab

coat, chemical splash goggles, nitrile gloves,
Preparation of Stock Solutions closed-toe shoes.» Secondary/Task-Specific: All

work should be conducted within a chemical

fume hood.

« Primary: Chemical-resistant coveralls or gown,

chemical splash goggles or face shield, heavy-
Spill Cleanup duty chemical-resistant gloves (e.g., butyl

rubber), shoe covers.» Secondary/Task-Specific:

Appropriate respiratory protection.

Experimental Protocols: Safe Handling and Disposal
Workflow

Adherence to a strict, step-by-step protocol is essential for minimizing risk. The following
section details the operational plan for handling MSC-1186 from receipt to disposal.

Preparation and Pre-Handling

» Designated Area: Designate a specific area within a laboratory, such as a chemical fume
hood, for all manipulations of MSC-1186.
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o Assemble Materials: Before handling the compound, gather all necessary equipment,
including PPE, weighing paper, spatulas, vials, and solvents.

e Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a
valid certification.

e Don PPE: Put on all required PPE as specified in the table above before entering the
designated handling area.

Handling Procedures
e Weighing (Solid Compound):

o Perform all weighing of powdered MSC-1186 within a ventilated balance enclosure or a
chemical fume hood to prevent inhalation of airborne particles.

o Use anti-static weighing dishes or paper.
o Carefully transfer the desired amount using a dedicated spatula.
o Close the primary container tightly immediately after use.
e Solution Preparation:
o In a chemical fume hood, add the solvent to the vial containing the weighed MSC-1186.
o Ensure the vial is securely capped before mixing or vortexing.

o If sonication is required, ensure the vial is sealed to prevent aerosol generation.

Spill Management

In the event of a spill, immediate and appropriate action is critical.
o Alert Personnel: Immediately alert others in the vicinity.

» Evacuate (If Necessary): For large spills or if there is a risk of significant airborne dust,
evacuate the immediate area.
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» Don Additional PPE: Before attempting cleanup, don the appropriate PPE for spill
management.

e Spill Cleanup Protocol:

o Solid Spills: Gently cover the spill with absorbent material. If necessary, lightly moisten the
material with a suitable solvent (e.g., isopropanol) to prevent dust generation. Carefully
scoop the material into a labeled hazardous waste container.

o Liquid Spills: Cover the spill with an inert absorbent material (e.g., vermiculite or chemical
absorbent pads), starting from the outside and working inwards. Once fully absorbed,
scoop the material into a labeled hazardous waste container.

o Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and
water. All cleaning materials must be disposed of as hazardous waste.

Disposal Plan

All waste contaminated with MSC-1186 must be treated as hazardous chemical waste.

o Waste Segregation: At the point of generation, segregate all MSC-1186 waste from other
waste streams.

e Solid Waste:

o Place all contaminated solid waste (e.g., pipette tips, vials, gloves, weighing paper) into a
designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:

o Collect all solutions containing MSC-1186 in a dedicated, leak-proof, and shatter-resistant
hazardous waste container.

o Do not pour any MSC-1186 waste down the drain.

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name, "MSC-1186."
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e Collection: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed contractor.

Mandatory Visualization

The following diagrams illustrate the key workflows for ensuring safety when handling MSC-
1186.
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Caption: Workflow for the safe handling and disposal of MSC-1186.
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Caption: Logical workflow for responding to a spill of MSC-1186.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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